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Compound of Interest

Compound Name: TCS 183

Cat. No.: B1573917

Get Quote

Executive Safety Summary & Compound
Verification[1][2]

Crucial Identification Check: Before proceeding, verify your reagent. TCS 183 (Tocris Chemical
Series) is a bioactive peptide fragment (1-13) of Glycogen Synthase Kinase-3(3 (GSK-3p3).[1][2]

o CAS/Catalog Ref: Tocris Cat. No. 2236 / R&D Systems.
¢ Chemical Nature: Hydrophilic Peptide (MW: 1425.58 Da).[1]

e Primary Application: Competitive inhibitor of GSK-3f3 phosphorylation; Wnt and Insulin
signaling research.[1]
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1\ DISAMBIGUATION WARNING: Do NOT confuse TCS 183 with:

e TCS 401: A PTP1B small-molecule inhibitor (requires different solubility protocols). [1] 2.
Trichlorosilane (TCS): An industrial semiconductor chemical (highly pyrophoric/corrosive). [1]

[3] This guide specifically addresses the biological reagent TCS 183.

Risk Assessment & PPE Matrix

While peptides like TCS 183 are generally considered lower toxicity than small-molecule
inhibitors, they are potent biological modulators.[1] The primary risks are inhalation of
lyophilized powder (sensitization) and unintended biological activity upon absorption.

Personal Protective Equipment (PPE) Standards
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Technical Rationale (The

PPE Category Specification "Why")
y

Standard Barrier: Latex is a
sensitizer; Nitrile provides
adequate protection against
) Nitrile Gloves (Min 0.11mm peptide solutions.[1] Double-
Hand Protection ] ] ]
thickness) Gloving: Recommended during

weighing of dry powder to
prevent static-induced

contamination.[1]

Powder Risk: Lyophilized
peptides are light and "fluffy."
Safety glasses with side
) Chemical Safety Goggles shields are the minimum, but
Eye Protection _
(ANSI z87.1) goggles are preferred during
weighing to prevent ocular
mucosal absorption of airborne

dust.

Sensitization: Inhaling
bioactive peptides can trigger
) immune responses.[1] If a
) N95/P100 Mask (If outside ) ]
Respiratory E Hood) Biosafety Cabinet (BSC) or
ume Hoo

Fume Hood is unavailable,
respiratory protection is

mandatory.[1]

Contact Minimization: Prevents

accumulation of peptide dust
Lab Coat (Buttoned, Long
Body Defense on street clothes.[1] Tyvek
Sleeve) ]
sleeves are recommended if

handling >50 mg quantities.

Operational Protocol: Handling & Reconstitution
A. Weighing & Static Control (Critical Step)
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Lyophilized peptides are prone to static charge, causing the powder to "fly" or cling to spatulas,
leading to dosing errors and exposure.

e Environment: Perform all weighing in a Chemical Fume Hood or Static-Free Enclosure.
» Static Discharge: Use an ionizing fan or anti-static gun on the vial before opening.

e Tooling: Use high-grade stainless steel or anti-static plastic spatulas.

B. Solubilization Strategy

Unlike many small molecules (which require DMSO), TCS 183 is a hydrophilic peptide.
e Primary Solvent:Distilled Water or PBS (Phosphate Buffered Saline).[1]
e Solubility Limit: Up to 1 mg/mL in water.[2]

e Protocol:

[¢]

Calculate volume required for stock solution (typically 2ImM or 100uM).

[e]

Add solvent slowly down the side of the vial.

[e]

Do NOT Vortex vigorously: Peptides can shear or foam. Invert gently or swirl to dissolve.

o

Aliquot immediately: Peptides degrade with freeze-thaw cycles. Store aliquots at -20°C.

C. Experimental Context (Signaling Pathway)

TCS 183 acts as a competitive inhibitor within the GSK-3[3 pathway, influencing downstream
effectors like

-Catenin (Wnt signaling) and Glycogen Synthase (Insulin signaling).[1]
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Figure 1: Mechanism of Action. TCS 183 functions as a competitive inhibitor, preventing GSK-
3 from phosphorylating downstream targets like

-Catenin and Glycogen Synthase.[1]
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Emergency Response & Disposal
Accidental Exposure[1][6]

 Inhalation: Move to fresh air immediately. If wheezing occurs, seek medical attention (peptide
sensitization).[1]

o Skin Contact: Wash with soap and copious amounts of water for 15 minutes.[4]

o Eye Contact: Flush with water for 15 minutes.[4][5]

Disposal Procedures|[7][9][10]

e Solid Waste: Vials and contaminated gloves should be disposed of as Hazardous Chemical
Waste (do not use biohazard bins unless the peptide is viral-derived, which TCS 183 is not).

[1]

e Liquid Waste: Aqueous solutions of TCS 183 should be collected in a container labeled
"Agueous Chemical Waste with Trace Peptides."”

References

e Plotnikov, A. et al. (1999). Structural basis for selective inhibition of GSK-3beta by peptide
inhibitors. Published in Journal of Biological Chemistry. (Contextual mechanism reference).

o Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance (OSHA
3404-11R).[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Safety Guide: Handling TCS 183 (GSK-3[3
Peptide)[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1573917/docs#operational-safety-guide-handling-tcs-
183-gsk-3-peptide-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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